JWH 073 N-butanoic acid metabolite
JWH 073 N-butanoic acid metabolite
JWH 073 is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral cannabinoid (CB2) receptor are 8.9 and 38 nM, respectively for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-butanoic acid metabolite is expected to be a urinary metabolite of JWH 073, characterized by carboxylation of the N-alkyl chain, based on the metabolism of the closely-related JWH 015 and JWH 018. In urine samples, this metabolite of JWH 018 is almost completely glucuronidated.
Brand Name:
Vulcanchem
CAS No.:
1307803-52-6
VCID:
VC0163881
InChI:
InChI=1S/C23H19NO3/c25-22(26)13-6-14-24-15-20(18-10-3-4-12-21(18)24)23(27)19-11-5-8-16-7-1-2-9-17(16)19/h1-5,7-12,15H,6,13-14H2,(H,25,26)
SMILES:
C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCC(=O)O
Molecular Formula:
C23H19NO3
Molecular Weight:
357.409
JWH 073 N-butanoic acid metabolite
CAS No.: 1307803-52-6
Reference Standards
VCID: VC0163881
Molecular Formula: C23H19NO3
Molecular Weight: 357.409
| CAS No. | 1307803-52-6 |
|---|---|
| Product Name | JWH 073 N-butanoic acid metabolite |
| Molecular Formula | C23H19NO3 |
| Molecular Weight | 357.409 |
| IUPAC Name | 4-[3-(naphthalene-1-carbonyl)indol-1-yl]butanoic acid |
| Standard InChI | InChI=1S/C23H19NO3/c25-22(26)13-6-14-24-15-20(18-10-3-4-12-21(18)24)23(27)19-11-5-8-16-7-1-2-9-17(16)19/h1-5,7-12,15H,6,13-14H2,(H,25,26) |
| Standard InChIKey | YQRYKVLRMJAKGU-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C=CC=C2C(=O)C3=CN(C4=CC=CC=C43)CCCC(=O)O |
| Description | JWH 073 is a mildly selective agonist of the central cannabinoid (CB1) receptor derived from the aminoalkylindole WIN 55,212-2. The Ki values for binding CB1 and the peripheral cannabinoid (CB2) receptor are 8.9 and 38 nM, respectively for a CB1:CB2 ratio of 0.23. JWH 073 is one of several synthetic CBs which have been included in smoking mixtures. JWH 073 N-butanoic acid metabolite is expected to be a urinary metabolite of JWH 073, characterized by carboxylation of the N-alkyl chain, based on the metabolism of the closely-related JWH 015 and JWH 018. In urine samples, this metabolite of JWH 018 is almost completely glucuronidated. |
| Synonyms | 4-(3-(1-naphthoyl)-1H-indol-1-yl)-butanoic acid |
| Reference | 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000). |
| PubChem Compound | 53394457 |
| Last Modified | Nov 11 2021 |
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